Cas no 898451-82-6 (4-(methylsulfanyl)-N-(2Z)-3-(prop-2-en-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide)

• Product Name: 4-(methylsulfanyl)-N-(2Z)-3-(prop-2-en-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide
• CAS No: 898451-82-6
• MF: C₁₈H₁₆N₂OS₂
• MW: 340.462441444397
• CID: 6020129
• PubChem ID: 18573693
• Update Time: 2025-07-01

4-(methylsulfanyl)-N-(2Z)-3-(prop-2-en-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide Chemical and Physical Properties

Names and Identifiers

• 4-(methylsulfanyl)-N-(2Z)-3-(prop-2-en-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide
• JDCDEKADZQVDLS-HNENSFHCSA-N
• N-(3-Allylbenzo[d]thiazol-2(3H)-ylidene)-4-(methylthio)benzamide
• 4-methylsulfanyl-N-(3-prop-2-enyl-1,3-benzothiazol-2-ylidene)benzamide
• 898451-82-6
• AKOS024659938
• F2555-0379
• 4-(methylsulfanyl)-N-[(2Z)-3-(prop-2-en-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidene]benzamide
• (Z)-N-(3-allylbenzo[d]thiazol-2(3H)-ylidene)-4-(methylthio)benzamide

• Inchi： 1S/C18H16N2OS2/c1-3-12-20-15-6-4-5-7-16(15)23-18(20)19-17(21)13-8-10-14(22-2)11-9-13/h3-11H,1,12H2,2H3/b19-18+
• InChI Key： JDCDEKADZQVDLS-VHEBQXMUSA-N
• SMILES： C(/N=C1\N(CC=C)C2=CC=CC=C2S\1)(=O)C1=CC=C(SC)C=C1

Computed Properties

• Exact Mass: 340.07040549g/mol
• Monoisotopic Mass: 340.07040549g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 472
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 83.3Ų

Additional information on 4-(methylsulfanyl)-N-(2Z)-3-(prop-2-en-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide

4-(Methylsulfanyl)-N-(2Z)-3-(prop-2-en-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide: A Comprehensive Overview

4-(Methylsulfanyl)-N-(2Z)-3-(prop-2-en-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide is a complex organic compound with the CAS registry number 898451-82-6. This compound belongs to the class of benzothiazoles, which are widely studied for their unique chemical properties and potential applications in various fields. The structure of this compound is characterized by a benzothiazole ring system with specific substituents that confer it with distinct chemical reactivity and biological activity.

The benzothiazole core of this compound is a fused bicyclic structure consisting of a benzene ring and a thiazole ring. The thiazole ring contains a sulfur atom and two nitrogen atoms, making it a heterocyclic aromatic system. The substituents on the benzothiazole ring include a methylsulfanyl group (-SMe) attached to the fourth position of the benzene ring and an imine group (C=N) at the 2-position of the thiazole ring. Additionally, the compound features a propenyl group (CH₂=CHCH₂-) attached to the 3-position of the thiazole ring, which introduces unsaturation and potential for further chemical reactions.

Recent studies have highlighted the importance of benzothiazoles in medicinal chemistry due to their ability to act as scaffolds for drug design. The presence of the methylsulfanyl group in this compound adds electron-donating properties, which can enhance its interactions with biological targets. The imine group, on the other hand, provides opportunities for conjugation and can serve as a site for further functionalization. The propenyl group introduces flexibility into the molecule, potentially allowing for better binding to target proteins or enzymes.

One area where this compound has shown promise is in its potential as an anti-inflammatory agent. Research has demonstrated that certain benzothiazole derivatives exhibit potent anti-inflammatory activity by inhibiting key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). The methylsulfanyl group in this compound may play a critical role in modulating its anti-inflammatory properties by influencing its solubility and bioavailability.

In addition to its anti-inflammatory potential, this compound has also been investigated for its antioxidant properties. Antioxidants are essential in protecting cells from oxidative stress, which is implicated in various diseases such as cancer, cardiovascular diseases, and neurodegenerative disorders. The benzothiazole core of this compound is known to exhibit significant radical-scavenging activity, and the presence of the methylsulfanyl and propenyl groups may further enhance its antioxidant capacity.

Another intriguing aspect of this compound is its potential application in photovoltaic materials. Benzothiazoles are known to exhibit strong absorption in the ultraviolet region due to their conjugated π-systems. The introduction of substituents such as the methylsulfanyl and propenyl groups can tune the electronic properties of the molecule, making it suitable for use in organic solar cells or light-emitting diodes (OLEDs). Recent advancements in materials science have emphasized the importance of such compounds in developing efficient and cost-effective energy solutions.

The synthesis of 4-(Methylsulfanyl)-N-(2Z)-3-(prop-2-en-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide involves a multi-step process that combines principles from organic synthesis and heterocyclic chemistry. Key steps include the formation of the benzothiazole core through condensation reactions between thiourea derivatives and aldehyde or ketone precursors. Subsequent functionalization steps introduce the methylsulfanyl, imine, and propenyl groups using appropriate reagents under controlled reaction conditions.

Despite its promising properties, further research is needed to fully understand the pharmacokinetics, toxicity, and efficacy of this compound in vivo. Preclinical studies are currently underway to evaluate its safety profile and determine its potential as a therapeutic agent or material for advanced applications.

In conclusion, 4-(Methylsulfanyl)-N-(2Z)-3-(prop-2-en-1-yli...